Cas no 2178247-59-9 (N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide)

• Product Name: N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide
• CAS No: 2178247-59-9
• MF: C₁₆H₁₈F₂N₂O
• MW: 292.323730945587
• CID: 6023330
• PubChem ID: 132969391
• Update Time: 2025-05-27

N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[CYANO(CYCLOHEXYL)METHYL]-4-(DIFLUOROMETHYL)BENZAMIDE
• Z1337070016
• EN300-6542862
• AKOS037436644
• 2178247-59-9
• N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide

• Inchi： 1S/C16H18F2N2O/c17-15(18)12-6-8-13(9-7-12)16(21)20-14(10-19)11-4-2-1-3-5-11/h6-9,11,14-15H,1-5H2,(H,20,21)
• InChI Key： MYSZMBDFERPDDK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC(C#N)C1CCCCC1)=O)F

Computed Properties

• Exact Mass: 292.13871953g/mol
• Monoisotopic Mass: 292.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.9Ų

Additional information on N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide

Research Brief on N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide (CAS: 2178247-59-9)

N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide (CAS: 2178247-59-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyano group, a cyclohexyl moiety, and a difluoromethyl-substituted benzamide, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide involves a multi-step process that ensures high yield and purity. Key steps include the condensation of cyclohexylacetonitrile with 4-(difluoromethyl)benzoyl chloride, followed by purification using advanced chromatographic techniques. The compound's structural integrity has been confirmed through spectroscopic methods such as NMR and mass spectrometry, which are critical for ensuring its suitability for further pharmacological evaluation.

Recent pharmacological studies have demonstrated that N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays have shown that the compound effectively suppresses the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for its development as a therapeutic agent.

One of the most intriguing aspects of this compound is its mechanism of action. Research indicates that N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide acts as a selective modulator of certain signaling pathways, particularly those involving NF-κB and MAPK. These pathways are critically involved in the regulation of immune responses and inflammation, making the compound a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, further research is needed to fully elucidate the compound's safety profile and therapeutic potential. Current studies are focused on optimizing its chemical structure to enhance efficacy and reduce potential side effects. Additionally, large-scale preclinical trials are being planned to evaluate its long-term effects and toxicity, which are crucial steps before advancing to human clinical trials.

In conclusion, N-[Cyano(cyclohexyl)methyl]-4-(difluoromethyl)benzamide (CAS: 2178247-59-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising pharmacological properties, make it a compelling candidate for further development. Continued research and collaboration among academic and industrial researchers will be essential to unlock its full therapeutic potential and bring it closer to clinical application.